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4-[(E)-{2-[2,6-di(pyrrolidin-1-yl)pyrimidin-4-yl]hydrazinylidene}methyl]-2-methoxyphenyl benzenesulfonate 4-[(E)-{2-[2,6-di(pyrrolidin-1-yl)pyrimidin-4-yl]hydrazinylidene}methyl]-2-methoxyphenyl benzenesulfonate
Brand Name: Vulcanchem
CAS No.:
VCID: VC0930333
InChI: InChI=1S/C26H30N6O4S/c1-35-23-17-20(11-12-22(23)36-37(33,34)21-9-3-2-4-10-21)19-27-30-24-18-25(31-13-5-6-14-31)29-26(28-24)32-15-7-8-16-32/h2-4,9-12,17-19H,5-8,13-16H2,1H3,(H,28,29,30)/b27-19+
SMILES: COC1=C(C=CC(=C1)C=NNC2=NC(=NC(=C2)N3CCCC3)N4CCCC4)OS(=O)(=O)C5=CC=CC=C5
Molecular Formula: C26H30N6O4S
Molecular Weight: 522.6 g/mol

4-[(E)-{2-[2,6-di(pyrrolidin-1-yl)pyrimidin-4-yl]hydrazinylidene}methyl]-2-methoxyphenyl benzenesulfonate

CAS No.:

Cat. No.: VC0930333

Molecular Formula: C26H30N6O4S

Molecular Weight: 522.6 g/mol

* For research use only. Not for human or veterinary use.

4-[(E)-{2-[2,6-di(pyrrolidin-1-yl)pyrimidin-4-yl]hydrazinylidene}methyl]-2-methoxyphenyl benzenesulfonate -

Specification

Molecular Formula C26H30N6O4S
Molecular Weight 522.6 g/mol
IUPAC Name [4-[(E)-[(2,6-dipyrrolidin-1-ylpyrimidin-4-yl)hydrazinylidene]methyl]-2-methoxyphenyl] benzenesulfonate
Standard InChI InChI=1S/C26H30N6O4S/c1-35-23-17-20(11-12-22(23)36-37(33,34)21-9-3-2-4-10-21)19-27-30-24-18-25(31-13-5-6-14-31)29-26(28-24)32-15-7-8-16-32/h2-4,9-12,17-19H,5-8,13-16H2,1H3,(H,28,29,30)/b27-19+
Standard InChI Key ZCYWZOYYJUWPQP-ZXVVBBHZSA-N
Isomeric SMILES COC1=C(C=CC(=C1)/C=N/NC2=CC(=NC(=N2)N3CCCC3)N4CCCC4)OS(=O)(=O)C5=CC=CC=C5
SMILES COC1=C(C=CC(=C1)C=NNC2=NC(=NC(=C2)N3CCCC3)N4CCCC4)OS(=O)(=O)C5=CC=CC=C5
Canonical SMILES COC1=C(C=CC(=C1)C=NNC2=CC(=NC(=N2)N3CCCC3)N4CCCC4)OS(=O)(=O)C5=CC=CC=C5

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